Cas no 476481-80-8 (2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide)

• Product Name: 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide
• CAS No: 476481-80-8
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 3049728
• PubChem ID: 3948240
• Update Time: 2025-10-29

2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((7-(2-Ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)t hio)-N-phenylacetamide
• 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide
• 476481-80-8
• AB00673620-01
• AKOS001298046
• 2-{[7-(2-ethoxyethyl)-6-hydroxy-3-methyl-2-oxo-3,7-dihydro-2H-purin-8-yl]sulfanyl}-N-phenylacetamide
• 2-((7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)thio)-N-phenylacetamide
• STK563181
• Z223847170
• 2-((7-(2-Ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-YL)sulfanyl)-N-phenylacetamide
• SR-01000110682
• SR-01000110682-1
• F1191-0146
• 648-562-1
• STK998957
• 2-{[7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}-N-phenylacetamide
• 2-[7-(2-ethoxyethyl)-3-methyl-2,6-dioxopurin-8-yl]sulfanyl-N-phenylacetamide
• AKOS005488815
• EU-0045499

• Inchi： 1S/C18H21N5O4S/c1-3-27-10-9-23-14-15(22(2)17(26)21-16(14)25)20-18(23)28-11-13(24)19-12-7-5-4-6-8-12/h4-8H,3,9-11H2,1-2H3,(H,19,24)(H,21,25,26)
• InChI Key： RUKAUPMKGAOXSG-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NC2=C(C(NC(N2C)=O)=O)N1CCOCC

Computed Properties

• Exact Mass: 403.13142534Da
• Monoisotopic Mass: 403.13142534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 131Ų

Additional information on 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide

Introduction to 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 476481-80-8, specifically 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered significant attention due to their potential biological activities and structural complexity. The intricate architecture of this molecule, featuring a purine core modified with sulfanyl and acetamide functional groups, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. The purine scaffold of this compound is particularly noteworthy, as purine derivatives are well-documented for their role in various biological pathways. Specifically, the presence of the 8-ylsulfanyl group and the N-phenylacetamide moiety introduces unique interactions that could modulate enzyme activity or receptor binding. These features make the compound an intriguing subject for studying its pharmacokinetic behavior and potential therapeutic applications.

In the context of modern drug development, the synthesis and characterization of novel heterocyclic compounds like 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylsulfanyl}-N-phenylacetamide are crucial for identifying new leads. The dioxo group within the purine ring enhances its electrophilicity, making it a versatile intermediate for further chemical modifications. This property is particularly valuable in designing molecules that can interact with biological targets in a highly specific manner. Additionally, the 2-ethoxyethyl substituent adds another layer of complexity, influencing both the solubility and metabolic stability of the compound.

Current research trends suggest that such modified purine derivatives exhibit promising activities against various diseases. For instance, studies have indicated that compounds with similar structural motifs may possess anti-inflammatory, antiviral, or anticancer properties. The N-phenylacetamide group, in particular, is known to enhance binding affinity to certain protein targets by forming hydrogen bonds and hydrophobic interactions. This feature is critical for designing drugs that require precise molecular recognition within biological systems.

The synthesis of CAS number 476481-80-8 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions or enzymatic transformations, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater control over stereochemistry—a crucial factor in determining biological activity.

From a computational biology perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential interactions of this compound with biological targets. The purine core, being highly conserved in nucleic acid-related enzymes and receptors, offers a rational basis for designing molecules with therapeutic potential. By leveraging computational tools, researchers can predict how modifications like the 8-ylsulfanyl group and N-phenylacetamide moiety will influence binding affinity and selectivity.

The pharmacological evaluation of such compounds often involves in vitro assays to assess their activity against relevant biological pathways. Preliminary data suggest that derivatives of this nature may exhibit inhibitory effects on enzymes involved in disease progression. For example, modifications at the sulfanyl position could alter substrate specificity or binding kinetics, leading to enhanced therapeutic efficacy. Further investigation through high-throughput screening (HTS) could accelerate the identification of lead compounds for clinical development.

Regulatory considerations also play a significant role in advancing compounds like CAS number 476481-80-8 through preclinical studies and eventual clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality standards before being tested in animal models or human subjects. Collaborative efforts between synthetic chemists and biologists are essential to bridge gaps between laboratory findings and real-world applications.

The broader impact of this research lies in its contribution to addressing unmet medical needs through innovative drug design strategies. By exploring novel heterocyclic scaffolds such as those found in 2-{7-(2-ethoxyethyl)-3-methyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-y lsulfanyl}-N-ph enylacetamide, scientists can uncover new mechanisms of action and develop next-generation therapeutics with improved efficacy profiles compared to existing treatments.